Cas no 160616-04-6 ((R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid)
(R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid Chemical and Physical Properties
Names and Identifiers
-
- [(R)-1-Methyl-2-(6-amino-9H-purine-9-yl)ethoxy]methylphosphonic acid diisopropyl ester
- diisopropyl (R)-(((1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphonate
- Phosphonic acid, P-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, bis(1-methylethyl) ester
- (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid
-
- Inchi: 1S/C15H26N5O4P/c1-10(2)23-25(21,24-11(3)4)9-22-12(5)6-20-8-19-13-14(16)17-7-18-15(13)20/h7-8,10-12H,6,9H2,1-5H3,(H2,16,17,18)/t12-/m1/s1
- InChI Key: VDBNLEOTULGTAE-GFCCVEGCSA-N
- SMILES: P(CO[C@H](C)CN1C=NC2=C(N)N=CN=C12)(=O)(OC(C)C)OC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 453
- XLogP3: 1.1
- Topological Polar Surface Area: 114
(R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A123895-25mg |
(R)-Bis(1-methylethyl) Ester [[2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]phosphonic Acid |
160616-04-6 | 25mg |
$ 173.00 | 2023-09-09 | ||
| TRC | A123895-100mg |
(R)-Bis(1-methylethyl) Ester [[2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]phosphonic Acid |
160616-04-6 | 100mg |
$ 775.00 | 2023-09-09 | ||
| TRC | A123895-250mg |
(R)-Bis(1-methylethyl) Ester [[2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]phosphonic Acid |
160616-04-6 | 250mg |
$ 1378.00 | 2023-09-09 |
(R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid
Comprehensive Overview of (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid (CAS No. 160616-04-6)
The compound (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid (CAS No. 160616-04-6) is a specialized phosphonic acid derivative with significant applications in pharmaceutical research and biotechnology. Its unique structure, featuring a purine base and phosphonate ester groups, makes it a valuable intermediate in the synthesis of nucleoside analogs. These analogs are widely studied for their potential in antiviral and anticancer therapies, aligning with current trends in precision medicine and targeted drug development.
In recent years, the demand for nucleoside phosphonates has surged due to their role in RNA interference (RNAi) and gene silencing technologies. Researchers are particularly interested in how CAS No. 160616-04-6 can be utilized to modify oligonucleotides, enhancing their stability and bioavailability. This aligns with the growing focus on mRNA therapeutics, a field that has gained prominence post-COVID-19 pandemic. The compound’s chiral center (R-configuration) further adds to its specificity, making it a candidate for stereoselective synthesis in drug discovery.
From a chemical perspective, the 1-methylethyl ester groups in (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid provide lipophilicity, which is crucial for improving membrane permeability in drug delivery systems. This property is particularly relevant in the development of prodrugs, where bioavailability is a key challenge. The compound’s phosphonic acid backbone also contributes to its stability against enzymatic degradation, a feature highly sought after in bioconjugation and biomaterial engineering.
The synthesis of CAS No. 160616-04-6 involves multi-step organic reactions, including phosphorylation and esterification, often requiring stringent conditions to maintain the integrity of the purine ring. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring the absence of impurities that could affect downstream applications. This level of precision is critical for industries adhering to Good Manufacturing Practices (GMP) and regulatory compliance.
Beyond pharmaceuticals, (R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid has potential applications in agricultural chemistry, particularly in the design of nucleotide-based pesticides. Its ability to interfere with nucleic acid synthesis in pests offers an eco-friendly alternative to traditional agrochemicals, addressing the global push for sustainable farming. Additionally, its use in diagnostic probes for genetic testing highlights its versatility in life sciences.
In conclusion, CAS No. 160616-04-6 represents a versatile and high-value compound with broad implications across biomedical research, therapeutics, and agriculture. Its structural complexity and functional diversity make it a focal point for innovation, particularly in areas like personalized medicine and green chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.
160616-04-6 ((R)-Bis(1-methylethyl) Ester 2-(6-Amino-9H-purin-9-yl)-1-methylethoxymethylphosphonic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)